Cas no 2022815-06-9 (5-(2-Chlorothiophen-3-yl)-4-acetamidopentanoic acid)

• Product Name: 5-(2-Chlorothiophen-3-yl)-4-acetamidopentanoic acid
• CAS No: 2022815-06-9
• MF: C₁₁H₁₄ClNO₃S
• MW: 275.751760959625
• CID: 6405783
• PubChem ID: 165751392
• Update Time: 2025-06-08

5-(2-Chlorothiophen-3-yl)-4-acetamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-chlorothiophen-3-yl)-4-acetamidopentanoic acid
• 2022815-06-9
• EN300-37102346
• 5-(2-Chlorothiophen-3-yl)-4-acetamidopentanoic acid

• Inchi： 1S/C11H14ClNO3S/c1-7(14)13-9(2-3-10(15)16)6-8-4-5-17-11(8)12/h4-5,9H,2-3,6H2,1H3,(H,13,14)(H,15,16)
• InChI Key： OYRTZOBLEBOQEC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CS1)CC(CCC(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 275.0382922g/mol
• Monoisotopic Mass: 275.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 94.6Ų

Additional information on 5-(2-Chlorothiophen-3-yl)-4-acetamidopentanoic acid

Introduction to 5-(2-Chlorothiophen-3-yl)-4-acetamidopentanoic Acid (CAS No. 2022815-06-9)

5-(2-Chlorothiophen-3-yl)-4-acetamidopentanoic acid, identified by its CAS number 2022815-06-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a chlorothiophene ring and an acetamido functional group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The< strong>5-(2-Chlorothiophen-3-yl)-4-acetamidopentanoic acid molecule exhibits a complex arrangement of functional groups, including an amide bond and a chlorinated thiophene ring. These structural elements not only influence its physical and chemical properties but also play a crucial role in its biological interactions. The< strong>acetamido group, for instance, is known to enhance the solubility and stability of the compound, while the< strong>chlorothiophene moiety contributes to its aromatic character and potential electron-deficient properties. Such features make this compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in thiophene-based compounds due to their reported pharmacological effects. Studies have demonstrated that derivatives of thiophene can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The< strong>5-(2-Chlorothiophen-3-yl)-4-acetamidopentanoic acid, with its unique structural framework, is being investigated for its potential role in these therapeutic areas. Researchers have been particularly interested in how the< strong>chlorothiophene ring can interact with biological targets, such as enzymes and receptors, to modulate cellular processes.

The synthesis of< strong>5-(2-Chlorothiophen-3-yl)-4-acetamidopentanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the< strong>acetamido group at the 4-position of the pentanoic acid chain necessitates careful consideration to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to develop more efficient routes for producing this compound, which is essential for both laboratory-scale research and industrial applications.

The biological activity of< strong>5-(2-Chlorothiophen-3-yl)-4-acetamidopentanoic acid has been studied in various preclinical models. Preliminary findings suggest that this compound may possess inhibitory effects on certain enzymes involved in inflammatory pathways. The< strong>chlorothiophene moiety is believed to be responsible for much of its pharmacological activity, as it can engage in hydrogen bonding and other non-covalent interactions with biological molecules. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In addition to its pharmaceutical applications, the< strong>5-(2-Chlorothiophen-3-yl)-4-acetamidopentanoic acid has shown promise in material science. Its unique structural properties make it a suitable candidate for developing novel materials with enhanced functionality. For example, researchers are exploring its use in creating organic semiconductors and liquid crystals, where the presence of conjugated systems like the thiophene ring can contribute to desirable electronic characteristics.

The chemical stability of< strong>5-(2-Chlorothiophen-3-yl)-4-acetamidopentanoic acid is another area of interest. The compound's resistance to degradation under various conditions makes it valuable for long-term storage and transport. However, understanding its stability profile is crucial for optimizing storage conditions and ensuring that it remains effective throughout its shelf life. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly used to study its degradation pathways and identify potential impurities.

The environmental impact of< strong>5-(2-Chlorothiophen-3-yl)-4-acetamidopentanoic acid is also being considered in contemporary research. As awareness of sustainable chemistry grows, there is increasing pressure to develop compounds that are environmentally friendly throughout their lifecycle. Efforts are being made to minimize waste generation during synthesis and to design processes that use renewable resources. These initiatives align with global efforts to promote green chemistry principles.

The future prospects for< strong>5-(2-Chlorothiophen-3-yl)-4-acetamidopentanoic acid are promising, with ongoing research expected to uncover new applications and refine synthetic methods. Collaborative efforts between academia and industry will be essential in translating laboratory discoveries into practical solutions for human health and technological innovation. As our understanding of this compound grows, so too will its role in addressing some of the most pressing challenges facing modern society.